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Compound of Interest

Compound Name: H-Lys(boc)-NH2 hcl

Cat. No.: B613353

This guide provides essential safety, operational, and disposal information for handling H-
Lys(Boc)-NH2 HCI in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

I. Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for H-Lys(Boc)-NH2 HCI was not located, data for
similar Boc-protected amino acids and lysine derivatives indicate a low hazard profile.
However, appropriate precautions should always be taken. Potential hazards include skin, eye,
and respiratory tract irritation from dust inhalation.

Quantitative Data for Structurally Similar Compounds:
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L-Lysine Boc- General Boc-
. H-Lys(Boc)-
Property Hydrochloride[ Lys(Fmoc)- OH[] Protected
1] OH[2] Amino Acids
Physical State Solid[1] Solid[2] White powder][3] Solid, Powder
Melting Point 263 - 264 °C[1] 93 - 128°C[2] 250 °CJ[3] Varies

Acute toxicity,

oral (Cat. 4),
Skin irritation Generally low
GHS Not classified as (Cat. 2), Eye N toxicity, may
o S Not specified S
Classification hazardous[4] irritation (Cat. cause irritation[2]
2A), Respiratory [5]
irritation (Cat. 3)
(2]
Occupational None None N )
o ) ] Not specified None established
Exposure Limits established[1] established[2]

Il. Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure personal safety.
o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2][5]

o Hand Protection: Use nitrile or latex gloves. Inspect gloves for integrity before use and
practice proper glove removal technique to avoid skin contact.[5]

o Body Protection: A standard laboratory coat is required. For larger quantities or when
generating dust, consider impervious clothing.[2]

o Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory
protection may not be necessary. If dust is generated, use a NIOSH-approved P95 (US) or
P1 (EU) particulate respirator. For higher-level protection, an OV/AG/P99 (US) or ABEK-P2
(EV) respirator is recommended.[5]
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lll. Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of H-Lys(Boc)-NH2 HCI
from receipt to use in experiments.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the product name and CAS number (112803-72-2) on the label match the order.
o Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection.

2. Storage:

o Store in a cool, dry, and well-ventilated area.[3]

o Keep the container tightly closed to prevent moisture absorption and contamination.[3]
 Recommended storage temperature is typically 2-8 °C for optimal stability.[3][6]

o Store away from strong oxidizing agents.[1]

3. Weighing and Aliquoting:

o Perform all weighing and aliquoting operations in a chemical fume hood or a ventilated
enclosure to minimize dust inhalation.[5]

o Use a dedicated set of spatulas and weighing boats.

» Clean the weighing area and equipment with a damp cloth after use to collect any dust
particles.

4. Experimental Use:

e Handle the compound in a well-ventilated laboratory space.

e Avoid direct contact with skin and eyes.[5]

« If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

e Wash hands thoroughly after handling the compound, before breaks, and at the end of the
workday.[5]

Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of H-Lys(Boc)-NH2 HCI.

IV. Disposal Plan
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Proper disposal of H-Lys(Boc)-NH2 HCI and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Chemical Waste:

o Dispose of unused or waste H-Lys(Boc)-NH2 HCI as chemical waste in a designated,
properly labeled, and sealed container.

¢ Do not dispose of the chemical down the drain.[5]

o Follow all local, state, and federal regulations for chemical waste disposal.

2. Contaminated Materials:

» All disposable materials that have come into contact with the chemical, such as gloves,
weighing boats, and paper towels, should be collected in a sealed bag or container labeled
as "Contaminated Waste."

o Dispose of contaminated sharps in a designated sharps container.

3. Empty Containers:

» Rinse empty containers thoroughly with a suitable solvent (e.g., water or an organic solvent
used in the experiment) three times.

e Collect the rinsate as chemical waste.

e Once cleaned, the container can be disposed of as regular laboratory glassware or plastic
waste, depending on the material.

Disposal Decision Tree:
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Caption: Decision tree for the proper disposal of H-Lys(Boc)-NH2 HCI and related waste.
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V. Emergency Procedures

1. Spills:

o For small spills, wear appropriate PPE, cover the spill with an absorbent material, and sweep
it up into a designated waste container.[5] Avoid creating dust.[5]

o For larger spills, evacuate the area and contact your institution's environmental health and
safety department.

2. First Aid:

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

 In case of skin contact: Wash off with soap and plenty of water. Remove contaminated
clothing.[3]

e If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3]

« |f swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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